Cas no 944401-82-5 (7-methylsulfonylquinolin-3-amine)

• Product Name: 7-methylsulfonylquinolin-3-amine
• CAS No: 944401-82-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD20259083
• CID: 3032330
• PubChem ID: 59507805
• Update Time: 2025-06-20

7-methylsulfonylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-(methylsulfonyl)quinolin-3-amine
• 7-methylsulfonylquinolin-3-amine
• 7-(methylsulfonyl)-3-quinolylamine
• AMY26364
• K10039
• A928230
• AKOS027338295
• AS-49625
• 7-methanesulfonylquinolin-3-amine
• 7-(Methylsulfonyl)-3-quinolinamine
• 944401-82-5
• CS-0201260
• DB-140939
• XAEZFBGIRMELPG-UHFFFAOYSA-N
• SCHEMBL2817839

• MDL： MFCD20259083
• Inchi： 1S/C10H10N2O2S/c1-15(13,14)9-3-2-7-4-8(11)6-12-10(7)5-9/h2-6H,11H2,1H3
• InChI Key： XAEZFBGIRMELPG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=CC(=CN=C2C=1)N)(=O)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on 7-methylsulfonylquinolin-3-amine

Introduction to 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) and Its Emerging Applications in Chemical Biology

7-methylsulfonylquinolin-3-amine, identified by the chemical identifier CAS No. 944401-82-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities. The presence of a sulfonyl group at the 7-position and an amine group at the 3-position introduces distinct pharmacophoric features, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) consists of a quinoline core modified with a methylsulfonyl substituent at the 7-position and an amine functionality at the 3-position. This structural configuration imparts unique electronic and steric properties, which can influence its interactions with biological targets. The sulfonyl group, in particular, is known to enhance binding affinity and metabolic stability, while the amine group provides a site for further functionalization, enabling the design of more complex derivatives.

In recent years, quinoline derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory disorders. The 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) molecule represents a novel scaffold that combines the advantageous properties of quinoline derivatives with additional functionalities derived from the sulfonyl and amine groups. This combination has led to its exploration as a lead compound in several research initiatives aimed at developing new therapeutic agents.

One of the most compelling aspects of 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) is its potential as an anti-inflammatory agent. Quinoline derivatives are well-documented for their ability to modulate inflammatory pathways, particularly through interactions with transcription factors such as nuclear factor kappa B (NF-κB). The sulfonyl group in this compound may enhance its ability to inhibit NF-κB activation, thereby reducing inflammation. Preliminary studies have suggested that 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) exhibits promising anti-inflammatory activity in cellular models, making it a valuable candidate for further development.

Additionally, the amine group at the 3-position of 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) provides a versatile platform for chemical modification. This allows researchers to attach various functional groups, creating analogs with enhanced potency or selectivity. For instance, linking the amine group to other bioactive molecules could lead to the development of dual-action drugs that target multiple pathways simultaneously. Such strategies are increasingly important in modern drug design, where combination therapies are often more effective than single-agent treatments.

The synthesis of 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group typically involves sulfonation reactions, while the formation of the amine group can be achieved through reductive amination or other nucleophilic substitution methods. Advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In terms of biological activity, 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) has shown potential in several preclinical studies. Its ability to interact with specific enzymes and receptors has been explored in models of cancer cell proliferation and neurodegenerative diseases. For example, studies suggest that this compound may inhibit kinases involved in tumor growth, making it a candidate for anticancer therapies. Furthermore, its interactions with neuronal receptors have prompted investigations into its potential role in treating neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic properties of 7-methylsulfonylquinolin-3-amine (CAS No. 944401-82-5) are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that it exhibits reasonable bioavailability and moderate metabolic clearance rates, suggesting that it may be suitable for oral administration in clinical settings.

One of the most exciting developments related to 7-methylsulfonylquinolin-3-am ine (CAS No. 944401 -82 -5) is its potential application in targeted therapy strategies . By modifying its structure to include targeting moieties , researchers aim to develop compounds that can selectively deliver therapeutic agents to specific sites within the body . This approach holds promise for reducing side effects and improving treatment outcomes . p > < p > The future prospects for 7 - methyl - sul fon y l - quino lin - 3 - am ine ( CAS No . 944401 -82 -5 ) are bright , with ongoing research aimed at elucidating its full therapeutic potential . As our understanding of biological pathways continues to expand , so too will our ability to harness compounds like this one for treating complex diseases . p >